3-[(benzylamino)sulfonyl]-4-chloro-N-(2-nitrophenyl)benzamide

• IUPAC Name: 3-(benzylsulfamoyl)-4-chloro-N-(2-nitrophenyl)benzamide
• InChI: InChI=1S/C20H16ClN3O5S/c21-16-11-10-15(20(25)23-17-8-4-5-9-18(17)24(26)27)12-19(16)30(28,29)22-13-14-6-2-1-3-7-14/h1-12,22H,13H2,(H,23,25)
• InChI Key: YKBDHAKTOGKJJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC=CC=C3[N+](=O)[O-])Cl
• Molecular Formula: C20H16ClN3O5S
• Molecular Weight: 445.9 g/mol

Description

3-[(benzylamino)sulfonyl]-4-chloro-N-(2-nitrophenyl)benzamide (BCNB) is a chemical compound that has been widely used in scientific research due to its unique properties. It is a sulfonamide-based compound that has been found to have a wide range of applications in biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 3-[(benzylamino)sulfonyl]-4-chloro-N-(2-nitrophenyl)benzamide involves the inhibition of CA IX. CA IX is an enzyme that is involved in the regulation of pH in tumor cells. It is overexpressed in many types of cancer cells and is associated with tumor progression and metastasis. This compound binds to the active site of CA IX and inhibits its activity. This leads to a decrease in the pH of tumor cells, which can inhibit their growth and induce apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been found to decrease the pH of tumor cells, which can inhibit their growth. This compound has been used to study the role of CA IX in tumor progression and metastasis. It has also been used to study the effects of pH on enzyme activity and protein structure.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(benzylamino)sulfonyl]-4-chloro-N-(2-nitrophenyl)benzamide in lab experiments is its specificity for CA IX. It has been found to have little or no effect on other carbonic anhydrase isoforms. This makes it a useful tool for studying the role of CA IX in cancer cells. However, one of the limitations of using this compound is its potential toxicity. It has been found to be toxic to some cell lines at high concentrations. Careful dose-response studies are required to determine the optimal concentration of this compound for each experiment.

Future Directions

There are several future directions for the use of 3-[(benzylamino)sulfonyl]-4-chloro-N-(2-nitrophenyl)benzamide in scientific research. One direction is the development of more potent and selective inhibitors of CA IX. This could lead to the development of new cancer therapies that target CA IX. Another direction is the use of this compound to study the role of pH in other biological processes. It has been shown to affect the activity of other enzymes and proteins. Further studies are needed to determine the full extent of its effects on biological processes. Finally, this compound could be used in combination with other cancer therapies to enhance their efficacy.

Scientific Research Applications

3-[(benzylamino)sulfonyl]-4-chloro-N-(2-nitrophenyl)benzamide has been extensively used in scientific research as a tool for studying various biological processes. It has been used as an inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in many types of cancer cells. This compound has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been used to study the role of CA IX in tumor progression and metastasis.